Cas no 921219-87-6 ({2-bromo-5-(trifluoromethyl)phenylmethyl}(methyl)amine)

• Product Name: {2-bromo-5-(trifluoromethyl)phenylmethyl}(methyl)amine
• CAS No: 921219-87-6
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• MDL: MFCD13249586
• CID: 5580664
• PubChem ID: 79021560
• Update Time: 2025-10-05

{2-bromo-5-(trifluoromethyl)phenylmethyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-N-METHYL-5-(TRIFLUOROMETHYL)-BENZENEMETHANAMINE
• Benzenemethanamine, 2-bromo-N-methyl-5-(trifluoromethyl)-
• 921219-87-6
• SCHEMBL17670630
• AKOS017559840
• {[2-bromo-5-(trifluoromethyl)phenyl]methyl}(methyl)amine
• 1-(2-Bromo-5-(trifluoromethyl)phenyl)-N-methylmethanamine
• A1-40791
• EN300-907600
• MLVIMTKTCGJLME-UHFFFAOYSA-N
• {2-bromo-5-(trifluoromethyl)phenylmethyl}(methyl)amine

• MDL： MFCD13249586
• Inchi： 1S/C9H9BrF3N/c1-14-5-6-4-7(9(11,12)13)2-3-8(6)10/h2-4,14H,5H2,1H3
• InChI Key： MLVIMTKTCGJLME-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)(F)F)C=C1CNC

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• Boiling Point: 241.6±35.0 °C(Predicted)
• pka: 8.67±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes